Renal Excretion vs. Hepatic Glucuronidation Route
Thiamphenicol is eliminated predominantly as unchanged parent drug via the kidneys, with over 90% of a therapeutic dose excreted renally without prior glucuronidation. In stark contrast, chloramphenicol undergoes extensive hepatic glucuronidation, with only approximately 10% excreted unchanged [1]. This metabolic dichotomy means thiamphenicol half-life is prolonged in renal impairment but unaffected by hepatic dysfunction, whereas chloramphenicol pharmacokinetics are liver-function-dependent [1]. Additionally, because thiamphenicol is not a substrate for chloramphenicol acetyltransferases (CATs) to the same degree, cross-resistance mediated by CATs is incomplete, though strains producing CATs may still exhibit co-resistance [2].
| Evidence Dimension | Percentage of therapeutic dose excreted unchanged in urine |
|---|---|
| Target Compound Data | >90% excreted unchanged via kidneys |
| Comparator Or Baseline | Chloramphenicol: ~10% excreted unchanged (extensive hepatic glucuronidation) |
| Quantified Difference | Approximately 9-fold higher renal excretion of unchanged parent drug for thiamphenicol |
| Conditions | Human pharmacokinetic studies; multiple species confirmation (rat, rabbit, human) |
Why This Matters
Procurement for studies involving hepatically compromised models or renal function-dependent dosing mandates thiamphenicol over chloramphenicol to avoid confounding by variable hepatic metabolism.
- [1] Sciencedirect. Thiamphenicol – General Information. In: Meyler's Side Effects of Drugs. View Source
- [2] Cannon M, Harford S, Davies J. A comparative study on the inhibitory actions of chloramphenicol, thiamphenicol and some fluorinated derivatives. J Antimicrob Chemother. 1990 Sep;26(3):307-17. View Source
